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molecular formula C12H23N3O2 B5143188 N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide CAS No. 70717-47-4

N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide

Cat. No. B5143188
CAS RN: 70717-47-4
M. Wt: 241.33 g/mol
InChI Key: NVWNFPJWUPICMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04145347

Procedure details

From 12.8 g. of ethyl 2-oxo-1-pyrrolidineacetate and 17.4 g. of 2-(diethylamino)ethylamine [J.A.C.S. 68, 2006 (1946)], following the procedure of Example 1, there is obtained N-[2-(diethylamino)ethyl]-2-oxo-1-pyrrolidineacetamide; b.p. 157° C./0.1 mm.
Name
ethyl 2-oxo-1-pyrrolidineacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(diethylamino)ethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
N-[2-(diethylamino)ethyl]-2-oxo-1-pyrrolidineacetamide

Identifiers

REACTION_CXSMILES
[O:1]=[C:2]1[CH2:6][CH2:5][CH2:4][N:3]1[CH2:7][C:8]([O:10]CC)=O.[CH2:13]([N:15]([CH2:19][CH3:20])[CH2:16][CH2:17][NH2:18])[CH3:14]>>[CH2:13]([N:15]([CH2:19][CH3:20])[CH2:16][CH2:17][NH:18][C:8](=[O:10])[CH2:7][N:3]1[CH2:4][CH2:5][CH2:6][C:2]1=[O:1])[CH3:14]

Inputs

Step One
Name
ethyl 2-oxo-1-pyrrolidineacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=C1N(CCC1)CC(=O)OCC
Step Two
Name
2-(diethylamino)ethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)N(CCN)CC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
N-[2-(diethylamino)ethyl]-2-oxo-1-pyrrolidineacetamide
Type
product
Smiles
C(C)N(CCNC(CN1C(CCC1)=O)=O)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.